6-ethyl-5-methoxy-1-methyl-3-[2-(4-methylpiperidino)-2-oxoethyl]pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-ethyl-5-methoxy-1-methyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H26N4O4/c1-5-13-10-20-17-15(16(13)27-4)18(25)23(19(26)21(17)3)11-14(24)22-8-6-12(2)7-9-22/h10,12H,5-9,11H2,1-4H3
• InChI Key: HBULBTJUVLHVEA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1OC)C(=O)N(C(=O)N2C)CC(=O)N3CCC(CC3)C
• Molecular Formula: C19H26N4O4
• Molecular Weight: 374.4 g/mol

Description

Pyrido[2,3-d]pyrimidines are a type of privileged heterocyclic scaffolds capable of providing ligands for several receptors in the body. They are particularly interesting due to their similarity with nitrogen bases present in DNA and RNA.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidines often involves the condensation of certain precursors at specific groups, followed by cyclization to form the pyrido[2,3-d]pyrimidin-5-one structure. For example, one method involves heating 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, under reflux with MeONa in BuOH.

Molecular Structure Analysis

The molecular structure of pyrido[2,3-d]pyrimidines consists of a fused pyridine and pyrimidine ring. The specific structure of “6-ethyl-5-methoxy-1-methyl-3-[2-(4-methylpiperidino)-2-oxoethyl]pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” would include additional functional groups attached to this base structure.

Chemical Reactions Analysis

The chemical reactions involving pyrido[2,3-d]pyrimidines can vary widely depending on the specific compound and conditions. For instance, one reaction involves the protodeboronation of pinacol boronic esters, a valuable transformation.

Mechanism of Action

The mechanism of action of pyrido[2,3-d]pyrimidines can depend on their specific structure and the biological target. Some compounds of this class have been found to inhibit certain enzymes, such as protein tyrosine kinases.

Future Directions

The field of pyrido[2,3-d]pyrimidines is a rapidly growing area of organic synthesis, with potential applications in drug discovery. Future research may focus on developing new synthetic methods, exploring the biological activity of these compounds, and designing new drugs based on this scaffold.